Cas no 2171861-61-1 (3-amino-3-ethylheptanamide)

3-Amino-3-ethylheptanamide is a specialized organic compound featuring both an amide and an amine functional group, making it a versatile intermediate in synthetic chemistry. Its branched alkyl chain and polar functional groups contribute to its solubility in a range of organic solvents, facilitating its use in multi-step reactions. The compound’s structure allows for selective modification, enabling applications in pharmaceutical and agrochemical synthesis. Its stability under standard conditions ensures reliable handling and storage. The presence of reactive sites supports its utility in producing derivatives with tailored properties, making it valuable for research and industrial processes requiring precise molecular control.
3-amino-3-ethylheptanamide structure
3-amino-3-ethylheptanamide structure
Product Name:3-amino-3-ethylheptanamide
CAS No:2171861-61-1
MF:C9H20N2O
MW:172.267902374268
CID:5952494
PubChem ID:165950824
Update Time:2025-05-25

3-amino-3-ethylheptanamide Chemical and Physical Properties

Names and Identifiers

    • 3-amino-3-ethylheptanamide
    • EN300-1285420
    • 2171861-61-1
    • Inchi: 1S/C9H20N2O/c1-3-5-6-9(11,4-2)7-8(10)12/h3-7,11H2,1-2H3,(H2,10,12)
    • InChI Key: JKUGVGQDUGXUGQ-UHFFFAOYSA-N
    • SMILES: O=C(CC(CC)(CCCC)N)N

Computed Properties

  • Exact Mass: 172.157563266g/mol
  • Monoisotopic Mass: 172.157563266g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 6
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 69.1Ų

3-amino-3-ethylheptanamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1285420-0.05g
3-amino-3-ethylheptanamide
2171861-61-1
0.05g
$851.0 2023-05-24
Enamine
EN300-1285420-0.1g
3-amino-3-ethylheptanamide
2171861-61-1
0.1g
$892.0 2023-05-24
Enamine
EN300-1285420-0.25g
3-amino-3-ethylheptanamide
2171861-61-1
0.25g
$933.0 2023-05-24
Enamine
EN300-1285420-0.5g
3-amino-3-ethylheptanamide
2171861-61-1
0.5g
$974.0 2023-05-24
Enamine
EN300-1285420-1.0g
3-amino-3-ethylheptanamide
2171861-61-1
1g
$1014.0 2023-05-24
Enamine
EN300-1285420-2.5g
3-amino-3-ethylheptanamide
2171861-61-1
2.5g
$1988.0 2023-05-24
Enamine
EN300-1285420-5.0g
3-amino-3-ethylheptanamide
2171861-61-1
5g
$2940.0 2023-05-24
Enamine
EN300-1285420-10.0g
3-amino-3-ethylheptanamide
2171861-61-1
10g
$4360.0 2023-05-24
Enamine
EN300-1285420-50mg
3-amino-3-ethylheptanamide
2171861-61-1
50mg
$707.0 2023-10-01
Enamine
EN300-1285420-100mg
3-amino-3-ethylheptanamide
2171861-61-1
100mg
$741.0 2023-10-01

Additional information on 3-amino-3-ethylheptanamide

Professional Introduction to 3-amino-3-ethylheptanamide (CAS No. 2171861-61-1)

3-amino-3-ethylheptanamide, with the chemical identifier CAS No. 2171861-61-1, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This amide derivative has garnered attention due to its unique structural properties and potential applications in drug development and molecular research. The compound's molecular formula, C9H19NO, reflects its composition as a heptanamide with an ethyl substituent on the nitrogen atom, which contributes to its distinct chemical behavior and reactivity.

The synthesis and characterization of 3-amino-3-ethylheptanamide involve sophisticated methodologies that are critical for understanding its role in biochemical pathways and therapeutic applications. Advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), have been employed to elucidate its molecular structure and confirm its purity. These analytical methods provide invaluable insights into the compound's conformational dynamics and intermolecular interactions, which are essential for designing effective pharmacological agents.

In recent years, the exploration of amide-based compounds has expanded significantly, particularly in the context of their potential as bioactive molecules. 3-amino-3-ethylheptanamide is no exception, as it has been investigated for its possible involvement in modulating various biological processes. Research has suggested that amides like this one may exhibit properties that make them useful in the development of drugs targeting neurological disorders, inflammation, and metabolic diseases. The presence of both amino and amide functional groups allows for diverse chemical modifications, enabling the design of derivatives with tailored biological activities.

The pharmacological relevance of 3-amino-3-ethylheptanamide has been further explored through in vitro and in vivo studies. These investigations have highlighted its potential as a lead compound for further drug discovery efforts. For instance, studies have demonstrated that derivatives of heptanamides can interact with specific enzymes and receptors, influencing cellular signaling pathways. Such interactions are crucial for developing therapeutic strategies that address complex diseases by modulating these pathways effectively.

The structural flexibility of 3-amino-3-ethylheptanamide also makes it a valuable scaffold for medicinal chemists. By incorporating various substituents or altering the core structure, researchers can fine-tune the compound's pharmacokinetic properties, such as solubility, bioavailability, and metabolic stability. This adaptability is particularly important in drug development, where optimizing these parameters is essential for achieving desired therapeutic outcomes.

In addition to its pharmaceutical applications, 3-amino-3-ethylheptanamide has shown promise in biochemical research. Its role as an intermediate or building block in synthetic chemistry has been utilized to develop more complex molecules with novel functionalities. The compound's ability to participate in various chemical reactions makes it a versatile tool for chemists working on the synthesis of bioactive compounds.

The latest advancements in computational chemistry have also contributed to the understanding of 3-amino-3-ethylheptanamide. Molecular modeling studies have provided insights into its binding interactions with biological targets, helping researchers predict how it might behave within living systems. These computational approaches complement experimental data, offering a more comprehensive view of the compound's potential applications.

The future directions of research on 3-amino-3-ethylheptanamide include exploring its derivatives for specific therapeutic uses. By leveraging the knowledge gained from current studies, scientists aim to develop new drugs that are more effective and have fewer side effects than existing treatments. The compound's unique structural features make it a promising candidate for further investigation in this regard.

In conclusion, 3-amino-3-ethylheptanamide (CAS No. 2171861-61-1) represents a significant area of interest in pharmaceutical and biochemical research. Its structural characteristics, combined with its potential biological activities, make it a valuable compound for drug development and molecular studies. As research continues to uncover new applications and insights into this molecule, its importance in advancing medical science is likely to grow further.

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited